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Compound of Interest

Compound Name: Cdk12-IN-4

Cat. No.: B11930915 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety and precision

in the handling of potent chemical compounds like Cdk12-IN-4 is paramount. This guide

provides immediate, essential safety protocols, operational plans, and disposal instructions to

foster a secure and efficient laboratory environment.

Chemical and Safety Data Summary
A clear understanding of the properties and hazards of Cdk12-IN-4 is the foundation of safe

handling. The following table summarizes key quantitative data derived from its Safety Data

Sheet (SDS).
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Property Value Citation

Chemical Formula C₂₀H₂₀F₂N₈O [1]

Molecular Weight 426.42 g/mol [1]

Appearance Powder [1]

CAS Number 2651196-69-7 [1]

Storage Temperature -20°C (as powder) [1]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Precautionary Statements

P264: Wash skin thoroughly

after handlingP270: Do not

eat, drink or smoke when using

this productP273: Avoid

release to the

environmentP301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwellP330: Rinse

mouthP391: Collect

spillageP501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical to minimize exposure risk. The level of PPE should

be determined by a risk assessment of the specific procedure being performed.

Level 1: Basic Handling of Dilute Solutions

This level of protection is suitable for handling Cdk12-IN-4 in dilute solutions where the risk of

splashing is minimal.
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Hand Protection: A single pair of nitrile gloves is the minimum requirement.[2]

Body Protection: A standard laboratory coat.

Eye Protection: Safety glasses with side shields.[2]

Level 2: Handling of Concentrated Solutions and Non-Volatile Transfers

For procedures involving concentrated stock solutions or transfers that may pose a splash

hazard, enhanced protection is necessary.

Hand Protection: Double-gloving with nitrile gloves is recommended.[3] The outer glove

should be removed immediately upon contamination.

Body Protection: A disposable, chemical-resistant gown made of a material such as

polyethylene-coated polypropylene should be worn over a lab coat or scrubs.[3][4] Gowns

should have long sleeves and tight-fitting cuffs.[3]

Eye and Face Protection: Chemical splash goggles are required.[2] In situations with a

higher risk of splashing, a face shield should be worn over the goggles.[2]

Level 3: Weighing and Handling of Powdered Cdk12-IN-4

Handling the powdered form of Cdk12-IN-4 presents the highest risk of inhalation and

contamination. All such work must be performed within an appropriate engineering control.

Engineering Controls: A certified chemical fume hood, a ventilated balance enclosure, or a

glove box is mandatory for weighing and handling the powder to prevent the formation of

dust and aerosols.[5][6]

Hand Protection: Double-gloving with nitrile gloves is required.[3]

Body Protection: A disposable, chemical-resistant gown with long sleeves and tight-fitting

cuffs is essential.[3]

Eye and Face Protection: Chemical splash goggles and a face shield are required.[2]
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Respiratory Protection: Due to the risk of inhaling fine particles, a NIOSH-approved N95

respirator is the minimum requirement.[7] For extended procedures or in the absence of

adequate engineering controls, a powered air-purifying respirator (PAPR) should be

considered.[7]

Experimental Workflow and Handling Procedures
A systematic approach to handling Cdk12-IN-4, from receipt to disposal, is crucial for

maintaining a safe laboratory environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store Cdk12-IN-4 in its original, tightly sealed container at -20°C.[1]

The storage area should be clearly labeled as containing a potent compound.

Preparation for Use:

Before handling, ensure that all necessary PPE is readily available and that the

engineering controls (e.g., fume hood) are functioning correctly.

Prepare the workspace by lining it with absorbent, plastic-backed paper to contain any

potential spills.

Weighing the Powder (Level 3 PPE Required):

Perform all weighing operations within a ventilated enclosure.[5]

Use dedicated spatulas and weighing boats.

Handle the powder gently to avoid creating dust.

After weighing, carefully clean all equipment and the enclosure to remove any residual

powder.

Dissolving the Compound:
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Add the solvent to the vessel containing the weighed Cdk12-IN-4 powder within the

ventilated enclosure.

Cap the vessel securely before removing it from the enclosure for vortexing or sonication.

Handling Solutions (Level 1 or 2 PPE as appropriate):

Clearly label all solutions with the compound name, concentration, solvent, and date.

When transferring solutions, use appropriate tools such as calibrated pipettes to minimize

splashes and aerosol formation.

Disposal Plan
Proper disposal of Cdk12-IN-4 and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Chemical Waste: All solutions and unused powdered Cdk12-IN-4 should be disposed of as

hazardous chemical waste in accordance with institutional and local regulations.

Contaminated Materials: All disposable PPE (gloves, gowns, etc.), weighing boats, and

absorbent paper that have come into contact with Cdk12-IN-4 should be collected in a

designated, sealed hazardous waste container.

Sharps: Needles and syringes used for transferring solutions should be disposed of in a

designated sharps container for hazardous chemical waste.

Visual Guidance: PPE Workflow
The following diagrams illustrate the correct sequence for donning and doffing PPE to ensure

maximum protection and prevent contamination.
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Donning Sequence

1. Gown 2. Mask/Respirator 3. Goggles/Face Shield 4. Gloves (Outer Pair Last)

Click to download full resolution via product page

Caption: Correct sequence for putting on Personal Protective Equipment.

Doffing Sequence

1. Gloves (Outer Pair First) 2. Gown 3. Goggles/Face Shield 4. Mask/Respirator

Click to download full resolution via product page

Caption: Correct sequence for removing Personal Protective Equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11930915#personal-protective-equipment-for-
handling-cdk12-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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